4-butyl-N-3-pyridinylbenzamide

• IUPAC Name: 4-butyl-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C16H18N2O/c1-2-3-5-13-7-9-14(10-8-13)16(19)18-15-6-4-11-17-12-15/h4,6-12H,2-3,5H2,1H3,(H,18,19)
• InChI Key: KDHOWTVYQKITMO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

4-butyl-N-3-pyridinylbenzamide, also known as BPN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

4-butyl-N-3-pyridinylbenzamide has been widely used in scientific research, particularly in the study of various biological processes. One of the most significant applications of this compound is in the study of the endocannabinoid system. This compound has been found to act as a selective antagonist of the CB1 receptor, which is a key component of the endocannabinoid system. This makes this compound a valuable tool for studying the role of the endocannabinoid system in various physiological processes, including pain perception, appetite regulation, and mood.

Mechanism of Action

4-butyl-N-3-pyridinylbenzamide acts as a selective antagonist of the CB1 receptor, which is a G protein-coupled receptor located primarily in the central nervous system. By blocking the activity of this receptor, this compound can modulate the activity of the endocannabinoid system, which plays a key role in various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including the modulation of pain perception, appetite regulation, and mood. This compound has also been found to have potential applications in the treatment of obesity, addiction, and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butyl-N-3-pyridinylbenzamide in lab experiments is its selectivity for the CB1 receptor, which allows researchers to study the specific effects of the endocannabinoid system on various physiological processes. However, one limitation of using this compound is that it may not accurately reflect the effects of endocannabinoid system modulation in vivo, as it is a synthetic compound that does not occur naturally in the body.

Future Directions

There are many potential future directions for research on 4-butyl-N-3-pyridinylbenzamide, including the development of more selective and potent CB1 receptor antagonists, the study of the effects of this compound on other components of the endocannabinoid system, and the investigation of the potential therapeutic applications of this compound in the treatment of various neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

4-butyl-N-3-pyridinylbenzamide can be synthesized using a variety of methods, including the condensation reaction between 4-butyl-3-pyridinylamine and 4-fluorobenzoyl chloride. The resulting compound can be purified using column chromatography to obtain a high purity product.